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Compound of Interest

Compound Name: 2,5-Diphenylthiophene

Cat. No.: B121853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties and safety

data for the chemical compound 2,5-Diphenylthiophene, identified by CAS number 1445-78-

9. The information is compiled from various scientific and safety data sources to support

research, development, and handling of this substance.

Chemical and Physical Properties
2,5-Diphenylthiophene is an organic sulfur compound featuring a central thiophene ring

substituted with two phenyl groups.[1] This structure imparts specific electronic and physical

properties that make it a subject of interest in materials science and as a building block in

organic synthesis.[1][2]

Table 1: Physical and Chemical Properties of 2,5-Diphenylthiophene
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Property Value Source(s)

Molecular Formula C₁₆H₁₂S [1][2]

Molecular Weight 236.33 g/mol [1][2]

Appearance
White to almost white

crystalline powder
[2]

Melting Point 151 - 155 °C [2]

Boiling Point 366.6 °C at 760 mmHg [1]

Flash Point 130.9 °C [1]

Density 1.128 g/cm³ [1]

Vapor Pressure 3.06E-05 mmHg at 25°C [1]

Refractive Index 1.622 [1]

Solubility Soluble in Toluene [1]

Experimental Protocols
Detailed, step-by-step experimental protocols for the determination of the physical properties of

2,5-Diphenylthiophene are not readily available in the public domain. However, standard

analytical methods would be employed for such characterization.

General Experimental Workflow for Physicochemical Property Determination

Below is a generalized workflow representing the common experimental procedures used to

determine the key physical and chemical properties of a solid organic compound like 2,5-
Diphenylthiophene.
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A generalized workflow for the determination of physicochemical properties.

Safety Data
The safety information for 2,5-Diphenylthiophene is limited. Some sources classify it as an

irritant, while others do not provide specific hazard classifications.[1] Prudent laboratory

practices should be followed when handling this compound.

Table 2: Safety and Handling Information for 2,5-Diphenylthiophene
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Parameter Information Source(s)

Hazard Classification
IRRITANT (Note: Some

sources state N/A)
[1]

Acute Toxicity
Oral, Dermal, Inhalation: No

data available
[3]

Skin Corrosion/Irritation No data available [3]

Serious Eye Damage/Irritation No data available [3]

Respiratory or Skin

Sensitization
No data available [3]

Germ Cell Mutagenicity No data available [3]

Carcinogenicity No data available [3]

Reproductive Toxicity No data available [3]

Storage

Store in a cool, dry, well-

ventilated area. Keep

container tightly closed.

Handling

Avoid contact with skin and

eyes. Avoid formation of dust

and aerosols. Use personal

protective equipment as

required.

Personal Protective Equipment
Safety glasses, chemical-

resistant gloves, lab coat.

General Laboratory Safety Workflow

This diagram illustrates a standard workflow for ensuring safety when handling chemical

compounds in a laboratory setting.
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A standard workflow for safe laboratory handling of chemicals.

Biological Activity and Signaling Pathways
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There is currently no specific information available in the scientific literature detailing the

biological activity or associated signaling pathways of 2,5-Diphenylthiophene (CAS 1445-78-

9). However, the broader class of thiophene derivatives has been investigated for various

pharmacological activities.

Thiophene-containing compounds have been reported to exhibit anti-inflammatory,

antimicrobial, and anticancer properties.[4][5][6][7] The mechanisms of action for some

thiophene derivatives have been suggested to involve the inhibition of enzymes such as

cyclooxygenase (COX) and lipoxygenase (LOX), or the induction of apoptosis in cancer cell

lines.[4][6][7]

Hypothetical Signaling Pathway for a Thiophene Derivative with Anti-Inflammatory Activity

The following diagram illustrates a hypothetical signaling pathway that could be modulated by a

thiophene derivative with anti-inflammatory properties, based on the known mechanisms of

other compounds in this class. It is important to note that this is a generalized representation

and has not been experimentally validated for 2,5-Diphenylthiophene.
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A hypothetical anti-inflammatory signaling pathway potentially targeted by thiophene
derivatives.

Toxicological Data
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Comprehensive toxicological data for 2,5-Diphenylthiophene is not available. Acute toxicity

studies (oral, dermal, and inhalation) have not been reported in the available literature.[3]

Table 3: Toxicological Profile of 2,5-Diphenylthiophene

Endpoint Result Source(s)

Acute Oral Toxicity (LD50) No data available [3]

Acute Dermal Toxicity (LD50) No data available [3]

Acute Inhalation Toxicity

(LC50)
No data available [3]

Ecotoxicity No data available

Given the lack of specific toxicological information, this compound should be handled with care,

assuming it may be harmful.

Applications and Areas of Research
2,5-Diphenylthiophene is utilized in several areas of research and industry:

Materials Science: It serves as a building block for organic semiconductors, polymers, and

other materials with applications in organic light-emitting diodes (OLEDs), organic field-effect

transistors (OFETs), and organic photovoltaics (OPVs).[2]

Chemical Synthesis: It is used as an intermediate in the synthesis of more complex

molecules, including pharmaceuticals and dyes.[1]

Pharmaceutical Research: As a scaffold, it is of interest in the design and synthesis of new

potential therapeutic agents.[1]

Disclaimer
This document is intended for informational purposes only and is based on currently available

data. The absence of information does not imply that the substance is harmless. All laboratory

work should be conducted by qualified individuals using appropriate safety precautions. It is the

responsibility of the user to conduct a thorough risk assessment before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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